![molecular formula C5H10NO5P B068916 1-Amino-3-phosphonocyclobutane-1-carboxylic acid CAS No. 189143-40-6](/img/structure/B68916.png)
1-Amino-3-phosphonocyclobutane-1-carboxylic acid
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Overview
Description
1-Amino-3-phosphonocyclobutane-1-carboxylic acid (ACBC) is a cyclic amino acid that belongs to the class of phosphonic acids. It has been extensively studied for its potential as a neuroprotective agent and as a modulator of synaptic transmission. ACBC is a potent agonist of metabotropic glutamate receptor subtype 4 (mGluR4) and has been shown to have various physiological and biochemical effects.
Mechanism of Action
1-Amino-3-phosphonocyclobutane-1-carboxylic acid is a potent agonist of mGluR4, a G protein-coupled receptor that is predominantly expressed in the brain. Activation of mGluR4 has been shown to have various neuroprotective effects, including the inhibition of glutamate release and the activation of anti-inflammatory pathways. This compound has also been shown to modulate the activity of ionotropic glutamate receptors, which are involved in synaptic transmission.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons. This compound has also been shown to increase the activity of antioxidant enzymes, which protect cells from oxidative stress. Additionally, this compound has been shown to modulate the activity of various neurotransmitter systems, including the glutamatergic and dopaminergic systems.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-Amino-3-phosphonocyclobutane-1-carboxylic acid in lab experiments is its potency as a neuroprotective agent. It has been shown to have a high affinity for mGluR4 and to be effective at low concentrations. Additionally, this compound has been shown to have a good safety profile and to be well-tolerated in animal models. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on 1-Amino-3-phosphonocyclobutane-1-carboxylic acid. One direction is to further investigate its potential as a neuroprotective agent in various neurodegenerative diseases, including Alzheimer's disease and Parkinson's disease. Another direction is to investigate its potential as a modulator of synaptic transmission in various brain regions. Additionally, there is potential for the development of novel therapeutic agents based on the structure of this compound, which could have improved potency and selectivity.
Synthesis Methods
1-Amino-3-phosphonocyclobutane-1-carboxylic acid can be synthesized through a multistep process starting from cyclobutanone. The first step involves the conversion of cyclobutanone to cyclobutanone oxime, followed by the reaction of cyclobutanone oxime with diethyl phosphite to form the corresponding phosphonate ester. The final step involves the reaction of the phosphonate ester with ammonia to form this compound.
Scientific Research Applications
1-Amino-3-phosphonocyclobutane-1-carboxylic acid has been extensively studied for its potential as a neuroprotective agent. It has been shown to protect neurons from excitotoxicity and oxidative stress, both of which are implicated in various neurodegenerative diseases. This compound has also been shown to improve cognitive function in animal models of Alzheimer's disease.
properties
CAS RN |
189143-40-6 |
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Molecular Formula |
C5H10NO5P |
Molecular Weight |
195.11 g/mol |
IUPAC Name |
1-amino-3-phosphonocyclobutane-1-carboxylic acid |
InChI |
InChI=1S/C5H10NO5P/c6-5(4(7)8)1-3(2-5)12(9,10)11/h3H,1-2,6H2,(H,7,8)(H2,9,10,11) |
InChI Key |
KMIBSYJEWZJODK-UHFFFAOYSA-N |
SMILES |
C1C(CC1(C(=O)O)N)P(=O)(O)O |
Canonical SMILES |
C1C(CC1(C(=O)O)N)P(=O)(O)O |
synonyms |
Cyclobutanecarboxylic acid, 1-amino-3-phosphono-, cis- (9CI) |
Origin of Product |
United States |
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